Cas no 67601-48-3 (Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-)

Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)- structure
67601-48-3 structure
Product Name:Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-
CAS No:67601-48-3
MF:C14H13ClO
MW:232.705423116684
CID:4134066
PubChem ID:69216710
Update Time:2025-04-24

Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-
    • YNHGARGPVLTBEF-UHFFFAOYSA-N
    • SCHEMBL4849790
    • DB-201597
    • 1-benzyl-4-chloro-2-methoxybenzene
    • 67601-48-3
    • Inchi: 1S/C14H13ClO/c1-16-14-10-13(15)8-7-12(14)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
    • InChI Key: YNHGARGPVLTBEF-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC=C2)=CC=C(Cl)C=C1OC

Computed Properties

  • Exact Mass: 232.0654927Da
  • Monoisotopic Mass: 232.0654927Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų
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